Cas no 170458-29-4 (4H-1,2,4-Triazol-4-amine, 3-(methylthio)-5-[2-(1-piperidinyl)ethyl]-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3-(methylthio)-5-[2-(1-piperidinyl)ethyl]-
• CAS No: 170458-29-4
• MF: C₁₀H₁₉N₅S
• MW: 241.35635972023
• CID: 1352239
• Update Time: 2024-08-17

4H-1,2,4-Triazol-4-amine, 3-(methylthio)-5-[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3-(methylthio)-5-[2-(1-piperidinyl)ethyl]-

• Inchi： 1S/C10H19N5S/c1-16-10-13-12-9(15(10)11)5-8-14-6-3-2-4-7-14/h2-8,11H2,1H3
• InChI Key： QXSAQIYXCITDJU-UHFFFAOYSA-N
• SMILES： N1=C(CCN2CCCCC2)N(N)C(SC)=N1

Computed Properties

• Exact Mass: 241.13637

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 451.2±47.0 °C(Predicted)
• PSA: 59.97
• pka: 8.65±0.10(Predicted)